Cas no 2231674-23-8 (3-(trifluoromethoxy)cyclohexanone)

• Product Name: 3-(trifluoromethoxy)cyclohexanone
• CAS No: 2231674-23-8
• MF: C₇H₉F₃O₂
• MW: 182.140372991562
• MDL: MFCD31705288
• CID: 5194274
• Update Time: 2026-03-05

3-(trifluoromethoxy)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethoxy)cyclohexan-1-one
• 3-Trifluoromethoxy-cyclohexanone
• 3-(trifluoromethoxy)cyclohexanone

• MDL： MFCD31705288
• Inchi： 1S/C7H9F3O2/c8-7(9,10)12-6-3-1-2-5(11)4-6/h6H,1-4H2
• InChI Key： KNPHTFJOLYCIOF-UHFFFAOYSA-N
• SMILES： C1(=O)CCCC(OC(F)(F)F)C1

Additional information on 3-(trifluoromethoxy)cyclohexanone

Comprehensive Overview of 3-(Trifluoromethoxy)cyclohexanone (CAS No. 2231674-23-8)

The compound 3-(trifluoromethoxy)cyclohexanone (CAS No. 2231674-23-8) is a fluorinated cyclohexanone derivative that has garnered significant attention in pharmaceutical and agrochemical research. With its unique trifluoromethoxy group, this molecule exhibits enhanced metabolic stability and lipophilicity, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and crop protection agents.

One of the key reasons for the growing interest in 3-(trifluoromethoxy)cyclohexanone is its role in addressing modern challenges such as drug-resistant pathogens and sustainable agriculture. The trifluoromethoxy moiety is known to improve the binding affinity of molecules to biological targets, a feature highly sought after in the design of next-generation antimicrobial agents. Additionally, its application in green chemistry aligns with the global push for environmentally friendly synthetic methodologies.

From a structural perspective, 3-(trifluoromethoxy)cyclohexanone consists of a cyclohexanone ring substituted at the 3-position with a trifluoromethoxy group. This configuration imparts distinct electronic and steric properties, which are critical for its reactivity in organofluorine chemistry. The compound's CAS number 2231674-23-8 serves as a unique identifier in chemical databases, facilitating its traceability in regulatory and research contexts.

In recent years, the demand for fluorinated building blocks like 3-(trifluoromethoxy)cyclohexanone has surged, driven by their utility in high-performance materials and electronic chemicals. For instance, its incorporation into liquid crystal formulations has shown promise in improving display technologies. Moreover, the compound's compatibility with catalyzed cross-coupling reactions makes it a versatile tool for synthetic chemists.

Another area where 3-(trifluoromethoxy)cyclohexanone shines is in medicinal chemistry optimization. Its ability to modulate the pharmacokinetic profiles of drug candidates has been extensively documented. This is particularly relevant in the development of blood-brain barrier (BBB)-penetrant drugs, a hot topic in neuroscience research. The compound's logP value and hydrogen bonding capacity are frequently optimized to enhance drug-like properties.

Looking ahead, the applications of 3-(trifluoromethoxy)cyclohexanone are expected to expand into emerging fields such as proteolysis-targeting chimeras (PROTACs) and bioconjugation techniques. Its structural flexibility allows for facile derivatization, a feature that is increasingly important in precision medicine and targeted drug delivery systems. As the scientific community continues to explore its potential, CAS 2231674-23-8 remains a compound of high strategic value.

For researchers seeking reliable sources of 3-(trifluoromethoxy)cyclohexanone, it is essential to verify the compound's purity through advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry (HRMS). These quality control measures ensure reproducibility in experimental outcomes, a critical factor in both academic and industrial settings.